Cas no 474005-04-4 (3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione)

3-{4-(Morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione is a heterocyclic compound featuring a pyrrolidine-2,5-dione (succinimide) core substituted with a morpholine-phenylamino group and a 3-nitrophenyl moiety. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of kinase inhibitors or bioactive molecules due to its electron-rich and sterically defined architecture. The morpholine and nitro groups enhance solubility and reactivity, facilitating further functionalization. Its well-defined molecular framework makes it suitable for structure-activity relationship (SAR) studies in medicinal chemistry. The compound’s purity and stability under standard conditions ensure reliable performance in synthetic applications.
3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione structure
474005-04-4 structure
Product Name:3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
CAS No:474005-04-4
MF:C20H20N4O5
MW:396.396604537964
CID:6382170
PubChem ID:2911219
Update Time:2025-11-02

3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
    • 3-((4-morpholinophenyl)amino)-1-(3-nitrophenyl)pyrrolidine-2,5-dione
    • SR-01000241663
    • 3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
    • AKOS001770331
    • F1199-0083
    • AKOS016318629
    • AB00116893-01
    • 474005-04-4
    • 3-(4-morpholin-4-ylanilino)-1-(3-nitrophenyl)pyrrolidine-2,5-dione
    • SR-01000241663-1
    • Oprea1_823471
    • Cambridge id 6706685
    • Inchi: 1S/C20H20N4O5/c25-19-13-18(20(26)23(19)16-2-1-3-17(12-16)24(27)28)21-14-4-6-15(7-5-14)22-8-10-29-11-9-22/h1-7,12,18,21H,8-11,13H2
    • InChI Key: PQHXABBTCXGHLE-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC([N+]([O-])=O)=C2)C(=O)CC(NC2=CC=C(N3CCOCC3)C=C2)C1=O

Computed Properties

  • Exact Mass: 396.14336975g/mol
  • Monoisotopic Mass: 396.14336975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 108Ų

3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1199-0083-2μmol
3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
474005-04-4 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1199-0083-5μmol
3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
474005-04-4 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1199-0083-10μmol
3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
474005-04-4 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1199-0083-20μmol
3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
474005-04-4 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1199-0083-1mg
3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
474005-04-4 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1199-0083-2mg
3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
474005-04-4 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1199-0083-3mg
3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
474005-04-4 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1199-0083-4mg
3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
474005-04-4 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1199-0083-5mg
3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
474005-04-4 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1199-0083-10mg
3-{[4-(morpholin-4-yl)phenyl]amino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione
474005-04-4 90%+
10mg
$79.0 2023-05-17

Additional information on 3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione

Comprehensive Overview of 3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione (CAS No. 474005-04-4)

3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione (CAS No. 474005-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine-2,5-dione core and morpholin-4-yl and nitrophenyl substituents, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and biological activity, making it a valuable subject in modern medicinal chemistry.

The structural complexity of 3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione offers a rich platform for exploring its physicochemical properties. With a molecular weight of 381.39 g/mol, this compound exhibits moderate solubility in organic solvents, which is crucial for its formulation in laboratory settings. The presence of the nitrophenyl group contributes to its electron-withdrawing characteristics, while the morpholin-4-yl moiety enhances its potential for hydrogen bonding, a key feature in drug-receptor interactions.

In recent years, the demand for highly functionalized heterocyclic compounds like 3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione has surged due to their relevance in targeting enzyme inhibition and signal transduction pathways. This compound is often explored in the context of kinase inhibitors, a hot topic in oncology and inflammation research. Its ability to modulate specific protein kinases makes it a promising candidate for developing novel therapeutics.

From a synthetic chemistry perspective, the preparation of 3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Researchers emphasize optimizing yield and purity, given the compound's significance in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and confirm its identity.

The market for specialty chemicals like 3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione is expanding, driven by advancements in personalized medicine and targeted drug delivery systems. Pharmaceutical companies and academic institutions are increasingly sourcing this compound for high-throughput screening and lead optimization. Its CAS No. 474005-04-4 serves as a unique identifier, ensuring precise tracking in global chemical databases.

Environmental and safety considerations are paramount when handling 3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione. While it is not classified as a hazardous material, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory compliance with REACH and GHS guidelines ensures its safe use in research and industrial applications.

Looking ahead, the versatility of 3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione positions it as a key player in the development of next-generation pharmaceuticals. Its potential applications in neurodegenerative diseases and autoimmune disorders are areas of active investigation, aligning with current trends in precision medicine. As research continues, this compound is expected to play a pivotal role in addressing unmet medical needs.

For researchers and industry professionals seeking reliable information on 3-{4-(morpholin-4-yl)phenylamino}-1-(3-nitrophenyl)pyrrolidine-2,5-dione (CAS No. 474005-04-4), this overview highlights its scientific significance and practical relevance. By staying updated on the latest studies and market trends, stakeholders can leverage its potential to drive innovation in drug development and beyond.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.